Cas no 39811-54-6 (2-(3-methylthiophen-2-yl)-2-oxoacetic acid)

• Product Name: 2-(3-methylthiophen-2-yl)-2-oxoacetic acid
• CAS No: 39811-54-6
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 6382152
• PubChem ID: 14452583
• Update Time: 2025-06-14

2-(3-methylthiophen-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)-2-oxoacetic acid
• SCHEMBL3532775
• AKOS010865995
• 39811-54-6
• EN300-1258944

• Inchi： 1S/C7H6O3S/c1-4-2-3-11-6(4)5(8)7(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： CCYCAZLKUGIDBL-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C(=O)O)=O

Computed Properties

• Exact Mass: 170.00376522g/mol
• Monoisotopic Mass: 170.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.6Ų

Additional information on 2-(3-methylthiophen-2-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(3-Methylthiophen-2-yl)-2-oxoacetic Acid (CAS No. 39811-54-6): Properties, Applications, and Industry Insights

2-(3-Methylthiophen-2-yl)-2-oxoacetic acid (CAS No. 39811-54-6) is a specialized organic compound with a molecular formula of C₇H₆O₃S. This thiophene derivative is characterized by its unique oxoacetic acid functional group, which contributes to its reactivity and utility in synthetic chemistry. The compound's structural features, including the 3-methylthiophene moiety, make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its CAS registry number, 39811-54-6, ensures precise identification in global chemical databases, addressing common user queries about chemical nomenclature and CAS number lookup.

In recent years, the demand for heterocyclic compounds like 2-(3-methylthiophen-2-yl)-2-oxoacetic acid has surged due to their role in drug discovery and green chemistry initiatives. Researchers frequently search for "thiophene-based building blocks" or "sustainable synthesis routes," reflecting industry trends toward eco-friendly processes. This compound's carboxylic acid group enables versatile transformations, such as esterification or amide coupling, aligning with popular topics like "click chemistry" and "multicomponent reactions." Analytical techniques like HPLC purification and NMR characterization are critical for its quality control, as often queried in academic forums.

The physicochemical properties of CAS No. 39811-54-6 include a moderate solubility in polar solvents (e.g., ethanol, DMSO) and a melting point range of 120–125°C, data frequently sought in chemical compatibility searches. Its stability under inert atmospheres makes it suitable for catalytic applications, a trending topic in organocatalysis research. Notably, the methylthiophene segment enhances its lipophilicity, a property leveraged in drug design to improve membrane permeability—a hotspot in medicinal chemistry discussions.

From an industrial perspective, 2-(3-methylthiophen-2-yl)-2-oxoacetic acid is pivotal in synthesizing functional materials, such as organic semiconductors and photovoltaic dyes, addressing the growing interest in renewable energy technologies. Patent literature reveals its use in OLED precursors, connecting to searches like "organic electronics raw materials." Regulatory compliance with REACH and FDA guidelines is another frequent query, emphasizing the need for transparent safety data sheets (SDS) documentation.

Future prospects for this compound include explorations in bioconjugation and nanotechnology, areas dominating scientific discourse. Its compatibility with microwave-assisted synthesis (a technique often searched for time-efficient reactions) further enhances its appeal. As the chemical industry prioritizes atom economy and waste reduction, 39811-54-6 exemplifies how targeted molecular design can align with both academic research and industrial scalability.